Cas no 857284-20-9 (tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate)
tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-[5-(hydroxymethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
- tert-Butyl 4-[5-(hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate
- tert-butyl 4-[5-(hydroxymethyl)pyridin-2-yl]piperazine-1-carboxylate
- N4-[5-(HYDROXYMETHYL)PYRID-2-YL]PIPERAZINE, N1-BOC PROTECTED
- N4-[5-(Hydroxymethyl)pyrid-2-yl]piperazine, N1-BOC protected 97%
- N1-BOC-N4-[5-(HYDROXYMETHYL)PYRID-2-YL]PIPERAZINE
- tert-butyl 4-(5-(hydroxymethyl)pyridin-2-yl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[5-(hydroxymethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
- MS-22357
- E74244
- J-524674
- DTXSID10428751
- 857284-20-9
- DB-076423
- 1-Piperazinecarboxylicacid,4-[5-(hydroxymethyl)-2-pyridinyl]-,1,1-dimethylethyl ester
- SCHEMBL26759314
- tert-Butyl 4-[5-(hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate, AldrichCPR
- tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate
-
- Inchi: 1S/C15H23N3O3/c1-15(2,3)21-14(20)18-8-6-17(7-9-18)13-5-4-12(11-19)10-16-13/h4-5,10,19H,6-9,11H2,1-3H3
- InChI Key: QKCHWJYIPFBVRD-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2=NC=C(CO)C=C2)CC1
Computed Properties
- Exact Mass: 293.17400
- Monoisotopic Mass: 293.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 65.9Ų
Experimental Properties
- Density: 1.187
- Melting Point: 112 °C
- Boiling Point: 475.1°C at 760 mmHg
- Flash Point: 241.2°C
- Refractive Index: 1.555
- PSA: 65.90000
- LogP: 1.63390
tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 25
- Safety Instruction: 45
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B705373-10mg |
tert-Butyl 4-[5-(Hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate |
857284-20-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B705373-50mg |
tert-Butyl 4-[5-(Hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate |
857284-20-9 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B705373-100mg |
tert-Butyl 4-[5-(Hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate |
857284-20-9 | 100mg |
$ 95.00 | 2022-06-06 | ||
| 1PlusChem | 1P004Z1Z-250mg |
1-Piperazinecarboxylicacid, 4-[5-(hydroxymethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester |
857284-20-9 | 95% | 250mg |
$257.00 | 2024-04-21 | |
| 1PlusChem | 1P004Z1Z-1g |
1-Piperazinecarboxylicacid, 4-[5-(hydroxymethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester |
857284-20-9 | 95% | 1g |
$493.00 | 2024-04-21 | |
| A2B Chem LLC | AC31255-250mg |
tert-Butyl 4-(5-(hydroxymethyl)pyridin-2-yl)piperazine-1-carboxylate |
857284-20-9 | 95% | 250mg |
$224.00 | 2024-04-19 | |
| A2B Chem LLC | AC31255-1g |
tert-Butyl 4-(5-(hydroxymethyl)pyridin-2-yl)piperazine-1-carboxylate |
857284-20-9 | 95% | 1g |
$424.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650521-1g |
Tert-butyl 4-(5-(hydroxymethyl)pyridin-2-yl)piperazine-1-carboxylate |
857284-20-9 | 98% | 1g |
¥1142.00 | 2024-07-28 | |
| abcr | AB224841-1g |
tert-Butyl 4-[5-(hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate, 95%; . |
857284-20-9 | 95% | 1g |
€696.40 | 2025-04-16 | |
| abcr | AB224841-250mg |
tert-Butyl 4-[5-(hydroxymethyl)pyrid-2-yl]piperazine-1-carboxylate, 95%; . |
857284-20-9 | 95% | 250mg |
€374.10 | 2025-04-16 |
tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate
Professional Introduction to Tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate (CAS No. 857284-20-9)
Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate, with the CAS number 857284-20-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The combination of a pyridine ring, a piperazine moiety, and a hydroxymethyl substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.
The compound's structure consists of several key functional groups that contribute to its reactivity and biological activity. The pyridine ring is a common feature in many bioactive molecules, often serving as a pharmacophore that interacts with biological targets. In this case, the pyridine ring is substituted at the 4 and 5 positions with a hydroxymethyl group, which can participate in hydrogen bonding interactions and influence the molecule's solubility and binding affinity.
The piperazine moiety is another critical component of this compound. Piperazines are widely used in pharmaceuticals due to their ability to enhance binding affinity and selectivity. The presence of a piperazine ring in Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate suggests potential interactions with various biological targets, including enzymes and receptors involved in neurological and cardiovascular diseases.
The carboxylate group at the 1-position of the piperazine ring provides an additional site for chemical modification, allowing for further derivatization to explore different biological activities. The tert-butyl group attached to the piperazine ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.
Recent research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate fits well within this paradigm, offering a promising scaffold for the development of novel therapeutic agents. Studies have shown that such hybrid structures can exhibit enhanced biological activity compared to individual pharmacophores alone.
In particular, the hydroxymethyl group on the pyridine ring has been investigated for its potential role in modulating enzyme activity. For instance, modifications at this position have been shown to influence the binding kinetics and affinity of enzymes involved in metabolic pathways. This has led to interest in exploring derivatives of Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate as candidates for treating metabolic disorders.
The compound's potential applications extend beyond metabolic disorders. Preliminary studies have suggested that it may have neuroprotective properties, making it a candidate for investigating treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the hydroxymethyl group to form hydrogen bonds with biological targets could be particularly relevant in these contexts.
Additionally, the structural features of Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate make it an attractive candidate for developing antiviral agents. The pyridine and piperazine moieties are known to interact with viral proteins, potentially inhibiting viral replication or entry into host cells. Further research is needed to fully elucidate these interactions and explore their therapeutic potential.
The synthesis of Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyridine-piperazine scaffold efficiently. The introduction of the hydroxymethyl group at the 4 and 5 positions has been achieved through selective functionalization methods, including nucleophilic substitution reactions.
The compound's physicochemical properties have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate and provide insights into its molecular interactions.
In conclusion, Tert-butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate (CAS No. 857284-20-9) is a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it an ideal candidate for further exploration in therapeutic development. Ongoing research aims to fully harness its potential by investigating its biological activity, optimizing its synthesis, and exploring new derivatives that could lead to novel treatments for various diseases.
857284-20-9 (tert-Butyl 4-5-(Hydroxymethyl)pyrid-2-ylpiperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)